Cas no 1330265-76-3 (2-(N-Benzyl-N-methyl)amino-2-phenylbutanol-d5)

• Product name: 2-(N-Benzyl-N-methyl)amino-2-phenylbutanol-d5
• CAS No: 1330265-76-3
• MF: C₁₈H₂₃NO
• MW: 274.412133455276
• CID: 1058783
• PubChem ID: 71313855

2-(N-Benzyl-N-methyl)amino-2-phenylbutanol-d5 Chemical and Physical Properties

Names and Identifiers

• 2-(N-Benzyl-N-methyl)amino-2-phenylbutanol-d5
• 2-[benzyl(methyl)amino]-3,3,4,4,4-pentadeuterio-2-phenylbutan-1-ol
• N-Benzyl-N-methyl 1-Phenyl-1-hydroxymethyl-1-propanamine-d5; beta-Ethyl-beta-[methyl(phenylmethyl)amino]benzeneethanol-d5;
• 1330265-76-3

• Inchi： InChI=1S/C18H23NO/c1-3-18(15-20,17-12-8-5-9-13-17)19(2)14-16-10-6-4-7-11-16/h4-13,20H,3,14-15H2,1-2H3/i1D3,3D2
• InChI Key： WVCKSRCCDDRZCQ-WNWXXORZSA-N
• SMILES： CCC(CO)(C1=CC=CC=C1)N(C)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 274.209348087g/mol
• Monoisotopic Mass: 274.209348087g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes